N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-methoxybenzamide
• InChI: InChI=1S/C24H30N2O4/c1-16(2)11-12-26-20-14-18(9-10-21(20)30-15-24(3,4)23(26)28)25-22(27)17-7-6-8-19(13-17)29-5/h6-10,13-14,16H,11-12,15H2,1-5H3,(H,25,27)
• InChI Key: ZMBUZBMOGPTSBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)OC)OCC(C1=O)(C)C
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O4 and its molecular weight is 410.514. The purity is usually 95%.
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Scientific Research Applications

Fungicidal Activity

• The design and synthesis of compounds structurally similar to N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide have shown potential fungicidal activities. A study demonstrated the moderate to high fungicidal activities of dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues against eight phytopathogenic fungi, suggesting their potential for crop protection (Yang et al., 2017).

Serotonin-3 (5-HT3) Receptor Antagonists

• Structural analogs have been investigated for their serotonin-3 (5-HT3) receptor antagonistic activity. One study highlighted the development of potent serotonin-3 receptor antagonists based on the structural framework of benzodiazepines, indicating their potential application in neurological research (Harada et al., 1995).

Antimicrobial Screening

• N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides, a class of compounds with structural similarities, have been synthesized and screened for antibacterial and antifungal activities. These compounds demonstrated inhibitory actions against a range of bacterial and fungal strains, offering insights into new therapeutic interventions for microbial diseases (Desai et al., 2013).

Antiproliferative Effects on Cancer Cells

• Research into conformationally rigid analogs of aminopyrazole amide scaffolds, which share a related structural motif, has identified compounds with significant antiproliferative activities against melanoma and hematopoietic cell lines. This suggests a potential for developing new cancer therapeutics based on the structural framework of the original compound (Kim et al., 2011).